Cas no 1707391-17-0 (4-(5-Fluoropyridin-3-yl)morpholine)

• Product Name: 4-(5-Fluoropyridin-3-yl)morpholine
• CAS No: 1707391-17-0
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 4704032
• Update Time: 2025-10-23

4-(5-Fluoropyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoropyridin-3-yl)morpholine
• 4-(5-Fluoropyridin-3-yl)morpholine

• Inchi： 1S/C9H11FN2O/c10-8-5-9(7-11-6-8)12-1-3-13-4-2-12/h5-7H,1-4H2
• InChI Key： SWIVIXFCNOIXIO-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 25.4

Additional information on 4-(5-Fluoropyridin-3-yl)morpholine

Comprehensive Overview of 4-(5-Fluoropyridin-3-yl)morpholine (CAS No. 1707391-17-0)

4-(5-Fluoropyridin-3-yl)morpholine (CAS No. 1707391-17-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound combines a morpholine ring with a 5-fluoropyridine moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural features contribute to its potential in modulating biological activity, particularly in kinase inhibition and CNS-targeted therapies.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers frequently search for "4-(5-Fluoropyridin-3-yl)morpholine synthesis" or "CAS 1707391-17-0 applications," reflecting the compound's relevance in medicinal chemistry. Recent studies highlight its role as a building block for kinase inhibitors, a class of therapeutics dominating oncology research pipelines.

From a synthetic chemistry perspective, 4-(5-Fluoropyridin-3-yl)morpholine exemplifies the strategic incorporation of fluorine atoms to fine-tune molecular properties. The 5-fluoropyridine component provides electron-withdrawing characteristics that influence π-stacking interactions in protein binding pockets, while the morpholine ring enhances water solubility—a key consideration addressed in queries like "improving drug solubility with morpholine derivatives." These attributes align with current industry trends toward fragment-based drug discovery.

Analytical characterization of CAS 1707391-17-0 typically involves advanced techniques such as LC-MS, ¹⁹F NMR, and X-ray crystallography. The fluorine atom's strong NMR signal (at ~-120 ppm) facilitates reaction monitoring, a technical aspect often explored in searches for "fluoropyridine NMR analysis." This analytical tractability makes the compound valuable for method development studies in academic and industrial laboratories.

Environmental and regulatory considerations for 4-(5-Fluoropyridin-3-yl)morpholine follow standard protocols for fluorinated organics. While not classified as hazardous, proper handling procedures should be observed during laboratory operations. The compound's stability profile—frequently queried as "fluoropyridine shelf life"—recommends storage under inert atmosphere at low temperatures to prevent decomposition.

Emerging applications explore 1707391-17-0 in materials science, particularly in the development of fluorinated liquid crystals and electronic materials. The electron-deficient nature of the 5-fluoropyridine ring makes it interesting for charge transport studies, connecting to trending searches about "fluorinated heterocycles in OLEDs." This multidisciplinary potential underscores why patent databases show increasing filings involving this structural motif.

Supply chain dynamics for 4-(5-Fluoropyridin-3-yl)morpholine reflect broader trends in fine chemical distribution. With major suppliers listing it as a research-grade chemical, procurement inquiries often focus on "bulk quantities of fluoropyridine derivatives" or "custom synthesis CAS 1707391-17-0." The compound's commercial availability in milligram to kilogram quantities supports both exploratory research and scale-up activities.

Future research directions likely involve exploiting the 1707391-17-0 scaffold for targeted protein degradation (PROTACs) and covalent inhibitor design—two rapidly growing areas in drug discovery. The compound's ability to serve as a versatile pharmacophore continues to inspire innovative applications, maintaining its status as a valuable tool for chemical biology and therapeutic development.